molecular formula C11H15NO3S B14827327 4-Cyclopropoxy-2-ethylbenzenesulfonamide

4-Cyclopropoxy-2-ethylbenzenesulfonamide

Cat. No.: B14827327
M. Wt: 241.31 g/mol
InChI Key: XBVKTYVSSNVMCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclopropoxy-2-ethylbenzenesulfonamide is a benzenesulfonamide derivative characterized by a cyclopropoxy group at the 4-position and an ethyl group at the 2-position of the aromatic ring. The sulfonamide (-SO₂NH₂) functional group is a critical pharmacophore in medicinal chemistry, often associated with enzyme inhibition (e.g., carbonic anhydrase, cyclooxygenase) and antimicrobial activity. The ethyl group at position 2 contributes to lipophilicity and spatial orientation.

Properties

Molecular Formula

C11H15NO3S

Molecular Weight

241.31 g/mol

IUPAC Name

4-cyclopropyloxy-2-ethylbenzenesulfonamide

InChI

InChI=1S/C11H15NO3S/c1-2-8-7-10(15-9-3-4-9)5-6-11(8)16(12,13)14/h5-7,9H,2-4H2,1H3,(H2,12,13,14)

InChI Key

XBVKTYVSSNVMCX-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC(=C1)OC2CC2)S(=O)(=O)N

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-ethylbenzenesulfonamide undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: H2O2 and SOCl2 are commonly used.

    Reduction: LiAlH4 and NaBH4 are typical reducing agents.

    Substitution: Various nucleophiles can be used, depending on the desired product.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions typically yield sulfonyl chlorides, while reduction reactions produce amines .

Mechanism of Action

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on structural analogs of 4-Cyclopropoxy-2-ethylbenzenesulfonamide, emphasizing substituent effects on physicochemical properties and crystallographic parameters. Key compounds include 4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide (hereafter referred to as Compound A) from and other sulfonamide derivatives.

Table 1: Structural and Physicochemical Comparison

Property 4-Cyclopropoxy-2-ethylbenzenesulfonamide Compound A
Molecular Formula C₁₁H₁₅NO₃S C₁₅H₁₅ClN₂O₃S
Molecular Weight (g/mol) 241.3 (calculated) 338.80
Substituents 4-Cyclopropoxy, 2-ethyl 4-Aminoethyl-Schiff base (5-Cl, 2-OH)
Melting Point Not reported 497 K
Crystal System Not reported Monoclinic (C2/c)
Unit Cell Volume (ų) - 3079.9
Hydrogen Bonding Sulfonamide NH₂ Sulfonamide NH₂, Schiff base N-H

Key Observations:

Substituent Effects on Molecular Weight and Reactivity :

  • Compound A’s molecular weight (338.80 g/mol) is significantly higher due to the chloro-hydroxybenzylidene Schiff base moiety, which adds 97.5 g/mol compared to the cyclopropoxy-ethyl substituents in the target compound. This difference impacts solubility and diffusion properties .
  • The electron-withdrawing chlorine in Compound A may enhance sulfonamide acidity, whereas the cyclopropoxy group in the target compound could donate electron density, modulating its reactivity.

Crystallographic Behavior: Compound A crystallizes in a monoclinic system (space group C2/c) with a large unit cell volume (3079.9 ų), likely due to the extended Schiff base substituent facilitating dense packing via hydrogen bonds (N-H⋯O and O-H⋯S) . In contrast, the smaller cyclopropoxy and ethyl groups in the target compound might favor a less complex crystal lattice, though experimental data are lacking.

Thermal Stability :

  • Compound A exhibits a high melting point (497 K), attributed to strong intermolecular interactions. The target compound’s thermal behavior remains uncharacterized but could differ due to reduced polar functionality.

Biological Implications :

  • Schiff base derivatives like Compound A often exhibit antimicrobial or anticancer activity due to metal-chelating properties. The target compound’s cyclopropoxy group, however, may confer distinct bioactivity by interacting with hydrophobic enzyme pockets.

Research Findings and Limitations

  • Evidence Gaps : Direct experimental data for 4-Cyclopropoxy-2-ethylbenzenesulfonamide (e.g., crystallography, bioactivity) are absent in the provided evidence. Comparative insights are inferred from structural analogs like Compound A.
  • Methodological Notes: The refinement protocols for Compound A (e.g., SADABS absorption correction, ω-scans) highlight the precision required in crystallographic studies, which should be replicated for the target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.